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Compound of Interest

Compound Name: 1,1-Dimethylurea-d6

Cat. No.: B12395678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,1-Dimethylurea-d6, a deuterated

analog of 1,1-Dimethylurea. This document outlines its chemical and physical properties,

typical analytical specifications, and detailed protocols for its application as an internal standard

in quantitative analysis.

Certificate of Analysis (Representative)
While a specific Certificate of Analysis may vary by manufacturer and lot, the following table

summarizes the typical data and specifications for 1,1-Dimethylurea-d6.
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Test Specification Typical Value

Appearance
White to off-white crystalline

powder
Conforms

Chemical Formula C₃H₂D₆N₂O C₃H₂D₆N₂O

Molecular Weight 94.15 g/mol 94.15

Purity (by NMR) ≥98% 99.5%

Isotopic Enrichment ≥99 atom % D 99.7 atom % D

Melting Point 178-183 °C 180-182 °C

Solubility
Soluble in water and organic

solvents
Conforms

Identity (by ¹H NMR) Conforms to structure Conforms

Physicochemical Properties
This section details the key physical and chemical properties of 1,1-Dimethylurea-d6, with

comparisons to its non-deuterated counterpart where relevant.

Property 1,1-Dimethylurea-d6 1,1-Dimethylurea

CAS Number 1219802-32-0[1] 598-94-7[2][3][4][5]

Molecular Formula C₃H₂D₆N₂O C₃H₈N₂O

Molecular Weight 94.15 g/mol 88.11 g/mol

Appearance
White to off-white crystalline

powder

White to off-white crystalline

powder

Melting Point 178-183 °C (lit.) 178-183 °C (lit.)

Boiling Point ~130.4 °C at 760 mmHg 130.4 °C at 760 mmHg

Solubility Soluble in water Soluble in water

Density ~1.023 g/cm³ 1.023 g/cm³
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Experimental Protocols
1,1-Dimethylurea-d6 is primarily utilized as an internal standard in quantitative analytical

methods, such as liquid chromatography-mass spectrometry (LC-MS) and quantitative nuclear

magnetic resonance (qNMR), for the accurate quantification of 1,1-Dimethylurea or structurally

related compounds.

Protocol for Use as an Internal Standard in LC-MS/MS
Analysis
This protocol outlines the general steps for using 1,1-Dimethylurea-d6 as an internal standard

for the quantification of an analyte in a biological matrix.

1. Preparation of Stock Solutions:

Analyte Stock Solution: Accurately weigh a known amount of the non-deuterated analyte and

dissolve it in a suitable solvent (e.g., methanol, acetonitrile) to prepare a stock solution of a

high concentration (e.g., 1 mg/mL).

Internal Standard (IS) Stock Solution: Accurately weigh a known amount of 1,1-
Dimethylurea-d6 and dissolve it in the same solvent to prepare an IS stock solution of a

similar high concentration.

2. Preparation of Calibration Standards and Quality Control Samples:

Calibration Standards: Prepare a series of calibration standards by spiking a blank biological

matrix (e.g., plasma, urine) with known concentrations of the analyte from the analyte stock

solution. To each calibration standard, add a fixed concentration of the 1,1-Dimethylurea-d6
internal standard from the IS stock solution.

Quality Control (QC) Samples: Prepare QC samples at low, medium, and high

concentrations of the analyte in the same biological matrix, also containing the fixed

concentration of the internal standard.

3. Sample Preparation:
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To an aliquot of the unknown biological sample, add the same fixed amount of the 1,1-
Dimethylurea-d6 internal standard.

Perform a sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or

solid-phase extraction) to remove interferences from the biological matrix.

Evaporate the solvent and reconstitute the residue in the mobile phase for LC-MS/MS

analysis.

4. LC-MS/MS Analysis:

Inject the prepared calibration standards, QC samples, and unknown samples into the LC-

MS/MS system.

Develop a chromatographic method to separate the analyte and the internal standard.

Optimize the mass spectrometer parameters for the detection of both the analyte and the

deuterated internal standard. Typically, this involves monitoring specific precursor-to-product

ion transitions in multiple reaction monitoring (MRM) mode.

5. Data Analysis:

For each injection, determine the peak area of the analyte and the internal standard.

Calculate the peak area ratio (analyte peak area / internal standard peak area).

Construct a calibration curve by plotting the peak area ratio versus the concentration of the

analyte for the calibration standards.

Determine the concentration of the analyte in the unknown samples and QC samples by

interpolating their peak area ratios from the calibration curve.

Synthesis of 1,1-Dimethylurea
The synthesis of 1,1-Dimethylurea is typically achieved through the reaction of dimethylamine

with an isocyanate or a related precursor. A common laboratory-scale synthesis involves the

reaction of dimethylamine with sodium cyanate. The synthesis of the deuterated analog would

follow a similar procedure using deuterated dimethylamine.
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Reaction: (CH₃)₂NH + NaOCN + H₂O → (CH₃)₂NCONH₂ + NaOH

Procedure:

In a reaction vessel, dissolve sodium cyanate in water.

Slowly add an aqueous solution of dimethylamine to the sodium cyanate solution while

stirring.

The reaction mixture is typically stirred for several hours at a controlled temperature.

After the reaction is complete, the solution is concentrated under reduced pressure to induce

crystallization.

The resulting crude 1,1-Dimethylurea is collected by filtration.

The product is then purified by recrystallization from a suitable solvent, such as water or

ethanol, to yield the final white crystalline product.

Visualizations
Workflow for Quantitative Analysis Using an Internal
Standard
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Workflow for Quantitative Analysis with Internal Standard
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Caption: Workflow for quantitative analysis using an internal standard.
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Synthesis of 1,1-Dimethylurea

Synthesis of 1,1-Dimethylurea
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Caption: General synthesis pathway for 1,1-Dimethylurea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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